2-(benzylthio)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C20H24N2OS/c23-20(16-24-15-17-8-3-1-4-9-17)21-14-19-12-7-13-22(19)18-10-5-2-6-11-18/h1-6,8-11,19H,7,12-16H2,(H,21,23)
• InChI Key: ZKPKNAPTWVZSKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=CC=CC=C2)CNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

2-(benzylthio)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide, also known as BZPMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZPMA is a member of the thioamide family, which has been found to exhibit various biological activities.

Scientific Research Applications

Synthesis and Dynamic NMR Properties

One application involves the efficient synthesis and study of dynamic NMR properties of related compounds. For instance, Samimi et al. (2010) described an efficient method for preparing derivatives utilizing optically pure precursors, which showed interesting dynamic NMR properties for methylene protons adjacent to the azomethine group, indicating potential for further chemical and analytical applications (H. A. Samimi et al., 2010).

Corrosion Inhibitors

Another significant application is in the synthesis of derivatives for use as corrosion inhibitors. Yıldırım and Cetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and evaluated their corrosion prevention efficiencies, demonstrating the compound's potential in protecting materials against corrosion (A. Yıldırım & M. Cetin, 2008).

Antimicrobial Activity

Research by Azeez and Abdullah (2019) on the synthesis and characterization of new arylidene compounds from 2-iminothiazolidine-4-one derivatives, including similar acetamide compounds, showed that these compounds possess antimicrobial activity against various test organisms, highlighting their potential in developing new antimicrobial agents (H. Azeez & V. Abdullah, 2019).

Antitumor Activity

Furthermore, the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems was conducted by Yurttaş et al. (2015), who screened these compounds for their potential antitumor activity against a wide range of human tumor cell lines. This study demonstrates the role of such compounds in the development of new antitumor agents (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Anticonvulsant Properties

Moreover, compounds like 2-acetamido-N-benzyl-2-(methoxyamino)acetamides have been studied for their structural properties and potential anticonvulsant activities, offering insights into the development of new therapeutic agents (A. Camerman et al., 2005).